Cas no 127413-03-0 (2-Mercaptobenzo[D]oxazole-4-carboxylic acid)

• Product Name: 2-Mercaptobenzo[D]oxazole-4-carboxylic acid
• CAS No: 127413-03-0
• MF: C₈H₅NO₃S
• MW: 195.195200681686
• CID: 2769356
• PubChem ID: 19384243
• Update Time: 2025-05-25

2-Mercaptobenzo[D]oxazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-sulfanylidene-3H-1,3-benzoxazole-4-carboxylic acid
• 2-Mercapto-benzooxazole-4-carboxylic acid
• SCHEMBL9266873
• AB66134
• 127413-03-0
• 2-MERCAPTOBENZO[D]OXAZOLE-4-CARBOXYLIC ACID
• 2-Mercaptobenzo[D]oxazole-4-carboxylic acid

• Inchi： 1S/C8H5NO3S/c10-7(11)4-2-1-3-5-6(4)9-8(13)12-5/h1-3H,(H,9,13)(H,10,11)
• InChI Key： QNPUJYUTYBZIRT-UHFFFAOYSA-N
• SMILES： S=C1NC2C(C(=O)O)=CC=CC=2O1

Computed Properties

• Exact Mass: 194.99901420Da
• Monoisotopic Mass: 194.99901420Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 90.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on 2-Mercaptobenzo[D]oxazole-4-carboxylic acid

2-Mercaptobenzo[D]oxazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 127413-03-0, known as 2-Mercaptobenzo[D]oxazole-4-carboxylic Acid, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a benzo[d]oxazole ring system with a mercapto (-SH) group and a carboxylic acid (-COOH) functional group. The benzo[d]oxazole core is a heterocyclic aromatic compound, while the mercapto and carboxylic acid groups introduce versatile reactivity and functionality to the molecule.

Recent studies have highlighted the potential of 2-Mercaptobenzo[D]oxazole-4-carboxylic Acid in various applications, particularly in drug design and material synthesis. Its ability to form stable complexes with metal ions has made it a valuable ligand in coordination chemistry. For instance, researchers have explored its use in constructing metal-organic frameworks (MOFs) for gas storage and catalysis. The mercapto group plays a crucial role in these applications by facilitating metal-ligand interactions, while the carboxylic acid group contributes to hydrogen bonding and surface functionalization.

In the pharmaceutical industry, 2-Mercaptobenzo[D]oxazole-4-carboxylic Acid has shown promise as a lead compound for developing anti-inflammatory and antioxidant agents. Its structural features allow for selective binding to biological targets, such as enzymes involved in inflammatory pathways. A 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclooxygenase (COX) enzymes, which are key players in inflammation and pain.

The synthesis of 2-Mercaptobenzo[D]oxazole-4-carboxylic Acid involves a multi-step process that typically starts with the preparation of the benzo[d]oxazole ring. This is followed by functionalization with the mercapto and carboxylic acid groups through nucleophilic substitution or coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing the reliance on hazardous reagents.

From a structural standpoint, the molecule's aromaticity and conjugation provide stability, while its functional groups offer avenues for further chemical modification. The mercapto group can undergo redox reactions, making it suitable for applications in electrochemistry and energy storage devices like batteries and supercapacitors. Meanwhile, the carboxylic acid group can participate in esterification or amidation reactions, allowing for the creation of biocompatible materials.

Environmental considerations have also come into play with this compound. Researchers are investigating its biodegradability and potential toxicity to ensure its safe use in industrial and medical applications. Preliminary studies suggest that under certain conditions, 2-Mercaptobenzo[D]oxazole-4-carboxylic Acid can be metabolized by microorganisms, reducing its environmental footprint.

In conclusion, 2-Mercaptobenzo[D]oxazole-4-carboxylic Acid (CAS No. 127413-03-0) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for further research and development. As scientific understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing both technological innovations and therapeutic solutions.